Cas no 19437-30-0 (Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-)
19437-30-0 structure
Product Name:Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-
CAS No:19437-30-0
MF:C17H26O
MW:246.387745380402
CID:231965
PubChem ID:339003
Update Time:2025-04-19
Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-
- 1-benzyl-4-tert-butylcyclohexan-1-ol
- 1-Benzyl-4-t-butylcyclohexanol
- AC1L7P0V
- NSC363893
- 19437-30-0
- NSC-363893
- DTXSID40320734
-
- Inchi: 1S/C17H26O/c1-16(2,3)15-9-11-17(18,12-10-15)13-14-7-5-4-6-8-14/h4-8,15,18H,9-13H2,1-3H3
- InChI Key: FWUPCORFXWRMBN-UHFFFAOYSA-N
- SMILES: OC1(CC2C=CC=CC=2)CCC(CC1)C(C)(C)C
Computed Properties
- Exact Mass: 246.19848
- Monoisotopic Mass: 246.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.999
- Boiling Point: 344.5°Cat760mmHg
- Flash Point: 144.6°C
- Refractive Index: 1.533
- PSA: 20.23
- LogP: 4.19650
Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
19437-30-0 (Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-) Related Products
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